Cas no 22423-21-8 (Benzimidazole,5,6-dimethyl-2-morpholino-1-b-D-ribofuranosyl- (8CI))

Benzimidazole,5,6-dimethyl-2-morpholino-1-b-D-ribofuranosyl- (8CI) structure
22423-21-8 structure
Product Name:Benzimidazole,5,6-dimethyl-2-morpholino-1-b-D-ribofuranosyl- (8CI)
CAS No:22423-21-8
MF:C18H25N3O5
MW:363.40820479393
CID:289074
PubChem ID:276399
Update Time:2025-04-19

Benzimidazole,5,6-dimethyl-2-morpholino-1-b-D-ribofuranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzimidazole,5,6-dimethyl-2-morpholino-1-b-D-ribofuranosyl- (8CI)
    • 2-(5,6-dimethyl-2-morpholin-4-ylbenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 5,6-dimethyl-2-(morpholin-4-yl)-1-pentofuranosyl-1h-benzimidazole
    • AC1L5JQX
    • AR-1G6233
    • NSC124158
    • DTXSID50298551
    • 22423-21-8
    • NSC-124158
    • Inchi: 1S/C18H25N3O5/c1-10-7-12-13(8-11(10)2)21(17-16(24)15(23)14(9-22)26-17)18(19-12)20-3-5-25-6-4-20/h7-8,14-17,22-24H,3-6,9H2,1-2H3
    • InChI Key: XXWBSWGLONZBPI-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2C=C(C)C(C)=CC=2N=C1N1CCOCC1)O)O

Computed Properties

  • Exact Mass: 363.17955
  • Monoisotopic Mass: 363.17942091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.21
  • LogP: 0.16620
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